Cas no 2229517-58-0 (tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate
• CAS No: 2229517-58-0
• MF: C₁₄H₂₀BrFN₂O₂
• MW: 347.223206520081
• CID: 6547747
• PubChem ID: 165797467
• Update Time: 2025-06-09

tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(2-bromo-3-fluorophenyl)propyl]carbamate
• EN300-1874100
• 2229517-58-0

• Inchi： 1S/C14H20BrFN2O2/c1-14(2,3)20-13(19)18-8-9(7-17)10-5-4-6-11(16)12(10)15/h4-6,9H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： LANPIXHWQFBIPZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 346.06922g/mol
• Monoisotopic Mass: 346.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate (CAS: 2229517-58-0)

The compound tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate (CAS: 2229517-58-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This carbamate derivative, characterized by its unique bromo-fluorophenyl moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

One of the key advancements in the synthesis of tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate involves the optimization of reaction conditions to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient, one-pot synthesis route using palladium-catalyzed cross-coupling reactions. This method not only reduced the number of synthetic steps but also minimized the formation of by-products, making it more suitable for large-scale production. The study reported a yield of over 85% with a purity exceeding 98%, as confirmed by HPLC and NMR analyses.

In addition to its synthetic utility, tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate has been investigated for its pharmacological properties. A recent preclinical study explored its potential as a building block for small-molecule inhibitors of the epidermal growth factor receptor (EGFR). The bromo-fluorophenyl group was found to enhance binding affinity to the ATP-binding site of EGFR, thereby improving inhibitory activity. These findings were supported by molecular docking simulations and in vitro assays, which showed promising results against EGFR-mutant cancer cell lines.

Another area of interest is the compound's application in the development of positron emission tomography (PET) tracers. Researchers have utilized the bromine atom in tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate as a handle for radiofluorination, enabling the synthesis of fluorine-18 labeled analogs. A 2024 study in the journal Bioorganic & Medicinal Chemistry Letters reported the successful radiosynthesis of such a tracer, which exhibited high brain permeability and specificity for amyloid plaques in Alzheimer's disease models. This breakthrough opens new avenues for non-invasive imaging of neurodegenerative pathologies.

Despite these advancements, challenges remain in the widespread adoption of tert-butyl N-3-amino-2-(2-bromo-3-fluorophenyl)propylcarbamate. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed. Future research directions may include the exploration of greener synthetic methodologies, further pharmacological profiling, and the development of derivatives with improved pharmacokinetic properties. Collaborative efforts between academia and industry will be crucial to unlocking the full potential of this compound in drug discovery and development.